2-[methyl(2-phenylethyl)amino]-N-[2-(1H-pyrazol-1-yl)ethyl]-2-indanecarboxamide

• IUPAC Name: 2-[methyl(2-phenylethyl)amino]-N-(2-pyrazol-1-ylethyl)-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C24H28N4O/c1-27(16-12-20-8-3-2-4-9-20)24(18-21-10-5-6-11-22(21)19-24)23(29)25-14-17-28-15-7-13-26-28/h2-11,13,15H,12,14,16-19H2,1H3,(H,25,29)
• InChI Key: SMPLWNKMESYGSS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2(CC3=CC=CC=C3C2)C(=O)NCCN4C=CC=N4
• Molecular Formula: C24H28N4O
• Molecular Weight: 388.5 g/mol

Description

2-[methyl(2-phenylethyl)amino]-N-[2-(1H-pyrazol-1-yl)ethyl]-2-indanecarboxamide, also known as MPPEI, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPPEI is a synthetic compound that belongs to the class of indanecarboxamides. It has a unique chemical structure and exhibits promising properties that make it a potential candidate for research and development in the fields of medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-[methyl(2-phenylethyl)amino]-N-[2-(1H-pyrazol-1-yl)ethyl]-2-indanecarboxamide is not fully understood, but it is believed to involve the modulation of certain receptors and enzymes in the body. This compound has been shown to interact with the mu-opioid receptor, which is involved in the modulation of pain perception. This compound has also been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to exhibit a number of biochemical and physiological effects in the body. In animal studies, this compound has been shown to reduce pain sensitivity and inflammation. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. This compound has also been shown to reduce oxidative stress in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[methyl(2-phenylethyl)amino]-N-[2-(1H-pyrazol-1-yl)ethyl]-2-indanecarboxamide in lab experiments include its potent analgesic and anti-inflammatory properties, as well as its ability to modulate the activity of certain enzymes and receptors. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of 2-[methyl(2-phenylethyl)amino]-N-[2-(1H-pyrazol-1-yl)ethyl]-2-indanecarboxamide. One potential direction is the development of this compound-based pain medications that could be used to treat chronic pain conditions. Another potential direction is the development of this compound-based enzyme inhibitors that could be used to treat various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 2-[methyl(2-phenylethyl)amino]-N-[2-(1H-pyrazol-1-yl)ethyl]-2-indanecarboxamide involves a multi-step process that requires specialized equipment and expertise. The initial step involves the preparation of 2-indanecarboxylic acid, which is then converted into 2-indanecarboxylic acid chloride. The acid chloride is then reacted with 2-(1H-pyrazol-1-yl)ethylamine to form the intermediate product, which is then reacted with 2-phenylethylamine to yield the final product, this compound. The synthesis method of this compound is a complex process that requires careful monitoring and optimization to ensure the purity and yield of the final product.

Scientific Research Applications

2-[methyl(2-phenylethyl)amino]-N-[2-(1H-pyrazol-1-yl)ethyl]-2-indanecarboxamide has been extensively studied for its potential applications in various fields of scientific research. In the field of pharmacology, this compound has been shown to exhibit potent analgesic properties, making it a potential candidate for the development of new pain medications. This compound has also been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as arthritis.
In the field of biochemistry, this compound has been shown to modulate the activity of certain enzymes, which could make it useful in the development of enzyme inhibitors for the treatment of various diseases. This compound has also been shown to have antioxidant properties, which could make it useful in the prevention of oxidative stress-related diseases such as cancer and neurodegenerative diseases.